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Get Quote

Introduction
Iron(III) chloride hexahydrate (FeCl₃·6H₂O) is a deliquescent solid that is highly soluble in

water, forming a strongly acidic solution. It is a crucial reagent in various scientific disciplines,

including biomedical research and drug development, where it is utilized as a catalyst, an

oxidizing agent, and in assays for determining various analytes. Accurate preparation of

standard solutions of Iron(III) chloride hexahydrate is paramount for the reliability and

reproducibility of experimental results. This document provides a detailed protocol for the

preparation of a standard aqueous solution of Iron(III) chloride hexahydrate.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Iron(III) chloride hexahydrate is

presented in Table 1.
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Property Value

Chemical Formula FeCl₃·6H₂O[1][2]

Molecular Weight 270.30 g/mol [1][2][3]

Appearance Yellow to brown crystalline solid

Solubility in Water Highly soluble

Melting Point Approximately 37 °C

Density Approximately 1.82 g/cm³

Health and Safety Precautions
Iron(III) chloride hexahydrate is a corrosive and harmful substance.[4] It can cause serious skin

irritation and eye damage.[3][4] Ingestion is harmful.[4] Therefore, strict adherence to safety

protocols is mandatory.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety goggles or a face shield, and chemical-resistant gloves.[1][3][4]

Handling: Handle the solid and its solutions in a well-ventilated area, preferably under a

chemical fume hood, to avoid inhalation of dust or aerosols.[1][3] Avoid contact with skin and

eyes.[1][3][5] Do not eat, drink, or smoke in the work area.[4][5]

First Aid:

Skin Contact: Immediately wash the affected area with plenty of soap and water.[1][3]

Seek medical attention if irritation persists.[1]

Eye Contact: Immediately rinse cautiously with water for several minutes.[1][3] Remove

contact lenses if present and easy to do. Continue rinsing and seek immediate medical

attention.[1][3]

Ingestion: Rinse mouth with water and drink plenty of milk.[6] Do not induce vomiting. Call

a poison control center or doctor immediately.[1]
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Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.

[5]

Equipment and Reagents
A list of necessary equipment and reagents for the preparation of the standard solution is

provided in Table 2.

Equipment Reagents

Analytical balance
Iron(III) chloride hexahydrate (FeCl₃·6H₂O),

ACS reagent grade or higher

Volumetric flask (Class A) Distilled or deionized water

Beaker

Graduated cylinder

Weighing boat/paper

Spatula

Magnetic stirrer and stir bar

Wash bottle with distilled/deionized water

Personal Protective Equipment (PPE)

Experimental Protocol
This protocol details the steps for preparing a 100 mL of 0.1 M Iron(III) chloride hexahydrate

solution. The workflow for this protocol is illustrated in the diagram below.
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Caption: Experimental workflow for preparing a standard solution of Iron(III) chloride

hexahydrate.

5.1. Calculation of Required Mass

To prepare a solution of a specific molarity, the required mass of the solute must be calculated

using the following formula:

Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

For 100 mL (0.1 L) of a 0.1 M solution of FeCl₃·6H₂O:

Mass (g) = 0.1 mol/L × 0.1 L × 270.30 g/mol = 2.703 g

5.2. Step-by-Step Procedure

Weighing: Accurately weigh 2.703 g of Iron(III) chloride hexahydrate using an analytical

balance and a clean, dry weighing boat.

Dissolution: a. Transfer the weighed solid into a clean, dry beaker. b. Add approximately 50

mL of distilled or deionized water to the beaker. c. Place a magnetic stir bar in the beaker

and place it on a magnetic stirrer. d. Stir the solution until the solid is completely dissolved.

The solution will have a yellow to brown color.

Final Volume Adjustment: a. Carefully transfer the dissolved solution into a 100 mL Class A

volumetric flask using a funnel. b. Rinse the beaker, stir bar, and funnel with a small amount

of distilled or deionized water, and add the rinsings to the volumetric flask to ensure a

quantitative transfer. c. Add distilled or deionized water to the volumetric flask until the

bottom of the meniscus is level with the calibration mark. d. Stopper the flask and invert it

several times to ensure the solution is homogeneous.

Storage and Stability
Proper storage is crucial to maintain the integrity of the prepared standard solution.

Container: Store the solution in a tightly sealed, properly labeled amber glass or a corrosive-

resistant plastic bottle.[5] Do not store in a volumetric flask.
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Storage Conditions: Store the container in a cool, dry, and well-ventilated area away from

light.[5] Iron(III) chloride solutions are corrosive to many metals, so they should be stored in

appropriate secondary containment.[7]

Stability: The solution has a good shelf life if stored properly.[8] However, it is recommended

to prepare fresh solutions for critical applications to ensure accuracy.

Conclusion
This application note provides a comprehensive and detailed protocol for the preparation of a

standard solution of Iron(III) chloride hexahydrate. By following these guidelines, researchers,

scientists, and drug development professionals can ensure the accuracy and consistency of

their experimental results. Adherence to the specified safety precautions is essential to

minimize risks associated with handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b15795173/docs#application-notes-and-
protocols-preparation-of-standard-iron-iii-chloride-hexahydrate-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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